Cas no 952877-64-4 (N-(1,3-benzothiazol-5-yl)-1-benzofuran-2-carboxamide)

• Product Name: N-(1,3-benzothiazol-5-yl)-1-benzofuran-2-carboxamide
• CAS No: 952877-64-4
• MF: C₁₆H₁₀N₂O₂S
• MW: 294.327802181244
• CID: 5967481
• PubChem ID: 16857998
• Update Time: 2025-05-24

N-(1,3-benzothiazol-5-yl)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzothiazol-5-yl)-1-benzofuran-2-carboxamide
• AKOS024650799
• SR-01000913048-1
• F2479-0025
• 952877-64-4
• CCG-324352
• SR-01000913048
• N-(benzo[d]thiazol-5-yl)benzofuran-2-carboxamide
• 2-Benzofurancarboxamide, N-5-benzothiazolyl-

• Inchi： 1S/C16H10N2O2S/c19-16(14-7-10-3-1-2-4-13(10)20-14)18-11-5-6-15-12(8-11)17-9-21-15/h1-9H,(H,18,19)
• InChI Key： VKKIXZDPZGQCNL-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C=C1C(NC1=CC=C2SC=NC2=C1)=O

Computed Properties

• Exact Mass: 294.04629874g/mol
• Monoisotopic Mass: 294.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• Density: 1.456±0.06 g/cm3(Predicted)
• Boiling Point: 404.4±20.0 °C(Predicted)
• pka: 11.33±0.43(Predicted)

Additional information on N-(1,3-benzothiazol-5-yl)-1-benzofuran-2-carboxamide

N-(1,3-Benzothiazol-5-yl)-1-benzofuran-2-carboxamide: A Comprehensive Overview

The compound CAS No 952877-64-4, also known as N-(1,3-benzothiazol-5-yl)-1-benzofuran-2-carboxamide, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug design, optoelectronics, and advanced materials. Recent studies have highlighted its role in enhancing the performance of organic semiconductors and its potential as a building block for bioactive molecules.

The molecular structure of N-(1,3-benzothiazol-5-yl)-1-benzofuran-2-carboxamide consists of two aromatic heterocycles: a benzothiazole ring and a benzofuran ring. The benzothiazole moiety is known for its stability and ability to participate in various electronic transitions, while the benzofuran group contributes to the molecule's flexibility and reactivity. The amide linkage between these two rings further enhances the molecule's ability to form hydrogen bonds, making it a versatile component in supramolecular chemistry.

Recent research has focused on the synthesis and characterization of this compound. Scientists have developed efficient synthetic routes to prepare N-(1,3-benzothiazol-5-yl)-1-benzofuran-2-carboxamide using microwave-assisted techniques and catalytic systems. These methods not only improve yield but also reduce reaction time, making the compound more accessible for large-scale applications. The spectroscopic analysis of this compound has revealed its strong absorption bands in the visible region, which is advantageous for its use in light-harvesting materials.

In terms of applications, N-(1,3-benzothiazol-5-yl)-1-benzofuran-2-carboxamide has shown promise in the field of organic electronics. Its ability to form ordered thin films makes it a candidate for use in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Additionally, studies have demonstrated its potential as a fluorescent probe for sensing metal ions and bio-molecules, opening new avenues in analytical chemistry.

The biological activity of this compound has also been explored. Research indicates that N-(1,3-benzothiazol-5-yl)-1-benzofuran-2-carboxamide exhibits moderate anti-inflammatory and antioxidant properties. These findings suggest that it could serve as a lead compound for drug discovery programs targeting chronic inflammatory diseases and oxidative stress-related conditions.

Furthermore, the environmental impact of synthesizing this compound has been evaluated. Researchers have reported that the production process generates minimal waste and consumes fewer resources compared to traditional methods. This aligns with the growing demand for sustainable practices in chemical manufacturing.

In conclusion, CAS No 952877-64-4, or N-(1,3-benzothiazol-5-yl)-1-benzofuran-2-carboxamide, is a multifaceted compound with diverse applications across various scientific domains. Its unique structure, efficient synthesis methods, and promising properties make it an exciting subject for further research and development.